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Compound of Interest

Compound Name: Nitrosonium hexafluoroantimonate

Cat. No.: B093022

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and characterization
of Nitrosonium hexafluoroantimonate (NOSbFs), a powerful oxidizing agent with significant
applications in synthetic chemistry. This document outlines a robust synthesis protocol,
summarizes key physical and spectroscopic properties, and presents visual workflows for its
preparation and analysis.

Introduction

Nitrosonium hexafluoroantimonate is an inorganic compound composed of a nitrosonium
cation ([NOJ*) and a hexafluoroantimonate anion ([SbFs]™). It is a colorless crystalline solid that
is highly reactive and sensitive to moisture. Its utility stems from the strong oxidizing nature of
the nitrosonium cation, making it a valuable reagent in a variety of chemical transformations,
including nitrosylation, diazotization, and oxidation reactions.

Physicochemical Properties

A summary of the key physicochemical properties of Nitrosonium hexafluoroantimonate is
presented in the table below.
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Property Value

Chemical Formula FsNOSh

Molecular Weight 265.76 g/mol [1]
Appearance White crystalline powder
CAS Number 16941-06-3[2][3]
Sensitivity Hygroscopic

Synthesis of Nitrosonium Hexafluoroantimonate

A well-established method for the preparation of Nitrosonium hexafluoroantimonate involves
the reaction of nitrosyl chloride (NOCI) with antimony(V) fluoride (SbFs). This reaction proceeds
cleanly to afford the desired product.

Synthesis Signaling Pathway
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Nitrosonium Hexafluoroantimonate (NOSbFe)
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Caption: Synthesis of Nitrosonium hexafluoroantimonate.

Experimental Protocol

Materials:
 Nitrosyl chloride (NOCI)

¢ Antimony(V) fluoride (SbFs)
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e Anhydrous sulfur dioxide (SO:z) (as solvent)
e Schlenk line and glassware

 Inert atmosphere (e.g., argon or nitrogen)
Procedure:

e Reaction Setup: All glassware should be rigorously dried and assembled under an inert
atmosphere using a Schlenk line. A reaction flask equipped with a magnetic stir bar and a
gas inlet is charged with freshly distilled antimony(V) fluoride.

e Solvent Addition: Anhydrous sulfur dioxide is condensed into the reaction flask at low
temperature (typically -78 °C, using a dry ice/acetone bath) to dissolve the antimony(V)
fluoride.

o Reagent Addition: A stoichiometric amount of nitrosyl chloride is then slowly condensed into
the stirred solution.

e Reaction: The reaction mixture is allowed to warm slowly to a specified temperature (e.g.,
-20 °C) and stirred for a designated period to ensure complete reaction. The formation of a
precipitate indicates the production of Nitrosonium hexafluoroantimonate.

« |solation and Purification: The volatile solvent (SO2) is removed under vacuum at low
temperature. The resulting solid product is washed with a suitable anhydrous solvent in
which the product is sparingly soluble (to remove any unreacted starting materials) and then
dried under high vacuum.

Characterization of Nitrosonium
Hexafluoroantimonate

The identity and purity of the synthesized Nitrosonium hexafluoroantimonate can be
confirmed through various analytical techniques, including vibrational spectroscopy, nuclear
magnetic resonance, and X-ray crystallography.

Experimental Workflow for Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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